Cas no 882871-21-8 (potassium;ethyl(trifluoro)boranuide)
Potassium ethyl(trifluoro)boranuide is an organoboron reagent commonly employed in organic synthesis and cross-coupling reactions. Its key advantages include high stability under inert conditions and efficient reactivity as a nucleophilic boron source, particularly in Suzuki-Miyaura couplings. The trifluoroethyl group enhances its solubility in organic solvents, facilitating homogeneous reaction conditions. This compound is often preferred for its compatibility with sensitive substrates and mild reaction conditions, reducing unwanted side reactions. Additionally, its potassium counterion improves handling and shelf stability compared to analogous reagents with more reactive metals. Careful storage under anhydrous conditions is recommended to maintain performance.
882871-21-8 structure
Product Name:potassium;ethyl(trifluoro)boranuide
CAS No:882871-21-8
MF:C2H5BF3K
MW:135.966
MDL:MFCD04112713
CID:2119192
PubChem ID:23668491
Update Time:2025-06-07
potassium;ethyl(trifluoro)boranuide Chemical and Physical Properties
Names and Identifiers
-
- potassium ethynyltrifluoroborate
- Potassium ethyltrifluoroborate
- potassium;ethyl(trifluoro)boranuide
-
- MDL: MFCD04112713
- Inchi: InChI=1S/C2H5BF3.K/c1-2-3(4,5)6;/h2H2,1H3;/q-1;+1
- InChI Key: GIIPADVFWNGSKY-UHFFFAOYSA-N
- SMILES: CC[B-](F)(F)F.[K+]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
potassium;ethyl(trifluoro)boranuide Security Information
-
Symbol:
- Prompt:warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
potassium;ethyl(trifluoro)boranuide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P2628-1g |
potassium;ethyl(trifluoro)boranuide |
882871-21-8 | 97.0%(W) | 1g |
¥190.0 | 2022-07-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P2628-5g |
potassium;ethyl(trifluoro)boranuide |
882871-21-8 | 97.0%(W) | 5g |
¥680.0 | 2022-07-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P861651-100mg |
Potassium Ethyltrifluoroborate |
882871-21-8 | >97.0% | 100mg |
¥124.20 | 2022-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | IT542-200mg |
Potassium Ethyltrifluoroborate |
882871-21-8 | 97.0%(W) | 200mg |
¥359.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | IT542-1g |
Potassium Ethyltrifluoroborate |
882871-21-8 | 97.0%(W) | 1g |
¥956.0 | 2022-02-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P74090-1g |
Potassium ethyltrifluoroborate |
882871-21-8 | 95% | 1g |
¥53.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P74090-250mg |
Potassium ethyltrifluoroborate |
882871-21-8 | 95% | 250mg |
¥31.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P74090-5g |
Potassium ethyltrifluoroborate |
882871-21-8 | 95% | 5g |
¥228.0 | 2024-07-19 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P2628-1G |
Potassium Ethyltrifluoroborate |
882871-21-8 | >97.0%(W) | 1g |
¥70.00 | 2024-04-15 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P2628-5G |
Potassium Ethyltrifluoroborate |
882871-21-8 | >97.0%(W) | 5g |
¥175.00 | 2024-04-15 |
potassium;ethyl(trifluoro)boranuide Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
882871-21-8 (potassium;ethyl(trifluoro)boranuide) Related Products
- 897067-94-6(Potassium trifluoro(propyl)boranuide)
- 430-41-1(Ethylidifluoroborane)
- 44248-07-9(ethyl(trifluoro)boranuide)
- 2241957-34-4(potassium trifluoro(propan-2-yl-d7)borate)
- 2241957-32-2(potassium trifluoro(propyl-d7)borate)
- 2241957-30-0(potassium (ethyl-d5)trifluoroborate)
- 1041642-13-0(potassium trifluoro(propan-2-yl)boranuide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent